Cas no 2228507-66-0 (tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate
• CAS No: 2228507-66-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6128720
• PubChem ID: 165622960
• Update Time: 2025-10-29

tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate
• 2228507-66-0
• EN300-1888589

• Inchi： 1S/C13H24N2O2/c1-10(9-14)11-7-5-6-8-15(11)12(16)17-13(2,3)4/h11H,1,5-9,14H2,2-4H3
• InChI Key： FQPISADHXMYGED-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(=C)CN)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate

Introduction to tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate (CAS No. 2228507-66-0)

tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate, with the CAS number 2228507-66-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a tert-butyl protecting group on the carboxylate moiety. The presence of the amino group and the double bond in the propenyl side chain adds to its chemical reactivity and potential biological activity.

The chemical structure of tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate can be represented as follows: C₁₃H₂₄N₂O₂. The tert-butyl group provides stability and protection, making it an ideal intermediate for synthetic processes in drug discovery and development. The aminopropenyl side chain, on the other hand, offers multiple points of functionalization, allowing for the creation of diverse derivatives with tailored properties.

In recent years, tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate has been extensively studied for its potential applications in various therapeutic areas. One of the key areas of interest is its role as a building block in the synthesis of novel drugs targeting neurological disorders. Research has shown that compounds derived from this structure can exhibit potent activity against specific receptors and enzymes involved in conditions such as Alzheimer's disease, Parkinson's disease, and depression.

A study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate in the development of selective serotonin reuptake inhibitors (SSRIs). These inhibitors are crucial for treating mood disorders by modulating serotonin levels in the brain. The unique structure of this compound allows for fine-tuning of its pharmacological properties, leading to improved efficacy and reduced side effects compared to existing SSRIs.

Beyond neurological applications, tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate has also shown promise in cancer research. A recent publication in Cancer Research demonstrated that derivatives of this compound can selectively target and inhibit cancer cell proliferation by interfering with key signaling pathways. Specifically, these derivatives were found to disrupt the activity of kinases involved in cell cycle regulation and apoptosis, making them potential candidates for anticancer therapies.

The synthetic versatility of tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate extends to its use in combinatorial chemistry. This approach involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. The ability to introduce various functional groups at different positions on the molecule allows researchers to explore a wide range of chemical space efficiently.

In addition to its therapeutic potential, tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate has been utilized as a tool compound in basic research. Its well-defined structure and predictable reactivity make it an excellent model for studying protein-ligand interactions and enzyme mechanisms. For instance, it has been used to investigate the binding modes and allosteric regulation of G protein-coupled receptors (GPCRs), which are important targets for many drugs.

The safety profile of tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, tert-butyl 2-(3-aminoprop-1-en-2-yl)piperidine-1-carboxylate (CAS No. 2228507-66-0) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic flexibility make it an attractive starting point for developing novel therapeutics targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.